Cas no 1027256-96-7 (2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one)
2,2,2-Trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one is a fluorinated ketone derivative featuring a trifluoromethyl group and a 5-methylpyridin-3-yl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing properties and potential as a versatile synthetic intermediate. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridine moiety offers opportunities for further functionalization. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic workflows, ensuring reliability in research and industrial applications.
1027256-96-7 structure
Product Name:2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one
CAS No:1027256-96-7
MF:C8H6F3NO
MW:189.13455247879
MDL:MFCD13188990
CID:1134398
PubChem ID:68656085
Update Time:2025-06-07
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethanone
- 2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one
- SCHEMBL3473330
- HAHNGGAMFWNMRI-UHFFFAOYSA-N
- AKOS017514955
- AB67515
- 2,2,2-TRIFLUORO-1-(5-METHYL-PYRIDIN-3-YL)-ETHANONE
- 1027256-96-7
- EN300-1932052
-
- MDL： MFCD13188990
- Inchi： 1S/C8H6F3NO/c1-5-2-6(4-12-3-5)7(13)8(9,10)11/h2-4H,1H3
- InChI Key： HAHNGGAMFWNMRI-UHFFFAOYSA-N
- SMILES： FC(C(C1C=NC=C(C)C=1)=O)(F)F
Computed Properties
- Exact Mass: 189.040148g/mol
- Monoisotopic Mass: 189.040148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 189.13g/mol
- XLogP3: 2
- Topological Polar Surface Area: 30Ų
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1932052-1g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-5g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 5g |
$2650.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-10g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 10g |
$3929.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-0.05g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-0.1g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-0.25g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-0.5g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-1.0g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 1g |
$1086.0 | 2023-05-31 | ||
| Enamine | EN300-1932052-2.5g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1932052-5.0g |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one |
1027256-96-7 | 5g |
$3147.0 | 2023-05-31 |
2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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